1,5-Bis(2-chlorophenyl)-1,4-pentadien-3-one

• CAS No.: 5332-98-9
• Molecular Formula: C17H12Cl2O
• Molecular Weight: 303.2 g/mol
• IUPAC Name: 1,5-bis(2-chlorophenyl)penta-1,4-dien-3-one
• InChI: InChI=1S/C17H12Cl2O/c18-16-7-3-1-5-13(16)9-11-15(20)12-10-14-6-2-4-8-17(14)19/h1-12H
• InChI Key: OZBIBYIDJNVAOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)C=CC2=CC=CC=C2Cl)Cl

Description

1,5-Bis(2-chlorophenyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C17H12Cl2O and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chlorobenzaldehyde (1z, 2.00 ml, 17.8 mmol) and acetone (19, 0.65 ml, 8.8 mmol) were combined in ethanol (20 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (1.00 g, 25.0 mmol) and water (20 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting precipitate was filtered and recrystallized from ethyl acetate to give 1.80 g (67%) of a yellow solid: mp 119-121° C. [expected mp 110° C.]; 1H NMR: δ 7.04 (d, 2H, J=16.1 Hz), 7.29 (m, 4H), 7.41 (m, 2H), 7.67 (m, 2H), 8.11 (d, 2H, J=16.1 Hz); 13C NMR: δ 127.0, 127.5, 127.6, 130.1, 131.1, 132.9, 135.3, 139.2, 188.4.